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Abstract

Aluminum chloride hydroxide, registered under CAS number 12042-91-0 and commonly known
as aluminum chlorohydrate (ACH), is a versatile inorganic polymer with significant applications
across various scientific and industrial domains.[1] This technical guide provides a
comprehensive overview of its core properties, synthesis, mechanisms of action, and key
experimental protocols relevant to researchers, scientists, and drug development professionals.
The information is presented with a focus on quantitative data, detailed methodologies, and
visual representations of complex processes to facilitate a deeper understanding and
application of this compound in research and development.

Chemical and Physical Properties

Aluminum chlorohydrate is a group of water-soluble, complex aluminum salts with the general
formula AINCI(3n-m)(OH)m.[1] The variation most commonly used in commercial applications is
dialuminum chloride pentahydroxide, AI2CI(OH)5.[1] It typically appears as a colorless to
slightly yellow, odorless solid powder or solution.[2][3]

Table 1: Physicochemical Properties of Aluminum Chlorohydrate
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Property Value References
CAS Number 12042-91-0 [1]
Molecular Formula AI2CI(OH)5 (common variant) [1]
Molecular Weight 174.45 g/mol (for AI2CI(OH)5) [3]
Appearance Colorle.ss to light yellow solid 2]
or solution
Odor Odorless [2]
Solubility Soluble in water and alcohol [3]
pH (of solution) 35-45 [4]
Specific Gravity (solution) 1.32-1.35at 25°C [4]
Basicity 83 - 84% [4]

12.2 - 12.7% (23-24% as
Al203)

Aluminum Content

[4]

Synthesis and Characterization

The primary commercial synthesis of aluminum chlorohydrate involves the reaction of

aluminum with hydrochloric acid.[1] To mitigate the explosion hazard from hydrogen gas

evolution, an alternative and common industrial practice is the reaction of aluminum hydroxide

with hydrochloric acid.[1]

Experimental Protocol: Laboratory-Scale Synthesis

This protocol describes a general method for the synthesis of aluminum chlorohydrate solution.

Materials:
e Aluminum hydroxide (Al(OH)3) powder
e Hydrochloric acid (HCI), concentrated

e Deionized water
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» Reaction vessel with a stirrer and heating mantle
e pH meter
Procedure:

o Slowly add a stoichiometric amount of concentrated hydrochloric acid to a stirred suspension
of aluminum hydroxide in deionized water.

e Heat the mixture to 100°C with continuous stirring.[1]

e Monitor the reaction progress by measuring the pH and the concentration of dissolved
aluminum.

e The reaction is considered complete when the desired basicity and aluminum concentration
are achieved. The final solution will have a pH between 3.5 and 4.5.[4]

» For higher polymerization, the resulting aluminum chlorohydrate solution can be reacted with
aluminum ingots at 100°C.[1] The ratio of aluminum to ACH and the reaction time will

determine the final polymer form.[1]

Characterization Techniques

The polymeric nature of aluminum chlorohydrate necessitates a combination of analytical
techniques for its structural elucidation.

Table 2: Key Characterization Techniques and Findings
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Technique Key Findings References

Confirms the presence of a
central tetrahedrally
coordinated aluminum atom

27A1I NMR Spectroscopy surrounded by 12 octahedrally [1][5]
coordinated aluminum atoms,
characteristic of the Al13

Keggin ion structure.

X Reveals the material is based
-ra
Y ) ) on Al13 units with a Keggin ion  [1][5]
Crystallography/Diffraction
structure.[1]

Separates the poly-aluminum
Gel Permeation complexes based on their size, (1176}
Chromatography (GPC) providing information on the

polymer distribution.[1][6]

Mechanisms of Action

Aluminum chlorohydrate’s utility in diverse applications stems from its unique chemical
behavior in agueous environments.

Antiperspirant Action

In antiperspirant formulations, aluminum chlorohydrate is a key active ingredient.[1] Its
mechanism of action involves the formation of a temporary plug within the sweat duct,
physically blocking the flow of sweat to the skin's surface.[7][8]
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Figure 1. Mechanism of action of aluminum chlorohydrate as an antiperspirant.

Water Treatment: Coagulation and Flocculation

In water purification, aluminum chlorohydrate acts as a coagulant to remove dissolved organic
matter and colloidal particles.[1] Its high positive charge neutralizes the negative charges of
suspended materials, leading to their destabilization and aggregation into larger flocs that can
be easily removed.[1][9][10]
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Figure 2. Coagulation and flocculation mechanism in water treatment.

Vaccine Adjuvant Activity

Aluminum salts, including aluminum chlorohydrate, are widely used as adjuvants in vaccines to
enhance the immune response.[10][11][12] One of the key mechanisms involves the activation
of the NLRP3 (NOD-like receptor family, pyrin domain containing 3) inflammasome in antigen-

presenting cells.[9][10][11]
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Figure 3. NLRP3 inflammasome activation pathway by aluminum adjuvants.
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Key Experimental Protocols
In Vivo Antiperspirant Efficacy Assessment

The following protocol is adapted from clinical studies evaluating the efficacy of antiperspirants.
[13][14]

Objective: To quantify the reduction in sweat production following the application of an
aluminum chlorohydrate-containing antiperspirant.

Methodology:
» Subject Recruitment: Enroll subjects with self-perceived excessive axillary sweating.

o Study Design: A randomized, controlled, split-axilla study is often employed. One axilla is
treated with the test product, and the other with a control.

o Product Application: Subjects apply a standardized amount of the antiperspirant to the
designated axilla daily for a specified period (e.g., two weeks).

o Sweat Collection: Sweat is collected using pre-weighed absorbent pads placed in the axillae
for a set duration under controlled temperature and humidity conditions.

o Gravimetric Analysis: The pads are weighed after sweat collection to determine the amount
of sweat produced.

» Efficacy Calculation: The percentage reduction in sweat is calculated by comparing the
sweat collected from the treated axilla to the control axilla.
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Figure 4. Experimental workflow for in vivo antiperspirant efficacy testing.

In Vitro Dermal Absorption Study (Franz Diffusion Cell)

This protocol is based on studies assessing the percutaneous absorption of aluminum from

cosmetic products.[6][15]
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Objective: To determine the in vitro dermal absorption of aluminum chlorohydrate through
human skin.

Apparatus: Franz diffusion cells.

Methodology:

Skin Preparation: Excised human skin is mounted on the Franz diffusion cells with the
stratum corneum facing the donor compartment.

Product Application: A precise amount of the aluminum chlorohydrate-containing formulation
is applied to the skin surface in the donor compartment.

Receptor Fluid: The receptor compartment is filled with a suitable receptor fluid (e.qg.,
phosphate-buffered saline) maintained at a physiological temperature (32-37°C) and
continuously stirred.

Sampling: At predetermined time points (e.g., 6, 12, 24 hours), aliquots of the receptor fluid
are collected for aluminum analysis.

Analysis: The concentration of aluminum in the receptor fluid is quantified using a sensitive
analytical technique such as Zeeman Electrothermal Atomic Absorption Spectrophotometry
(ZEAAS).[15]

Mass Balance: At the end of the experiment, the amount of aluminum remaining on the skin
surface, within the skin layers (epidermis and dermis), and in the receptor fluid is determined

to calculate the total absorption.

Safety and Toxicology

Aluminum chlorohydrate is considered safe for use in antiperspirants by regulatory agencies
such as the U.S. Food and Drug Administration (FDA) at concentrations up to 25%.[1]

Table 3: Toxicological Data for Aluminum Chlorohydrate
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Endpoint Value Species Reference

Acute Oral Toxicity

> 2000 mg/k Rat 16
(LD50) g/kg [16]
Acute Dermal Toxicity
> 2000 mg/kg Rat [17]
(LD50)
Dermal Absorption (in
. 0.012% Human [17]
Vivo)
Dermal Absorption (in
) <0.07% Human [15]
vitro)
o Not classified as an
Skin Irritation [17]

irritant

Skin Sensitization Not a sensitizer Guinea pig [14]

Concerns have been raised about a potential link between aluminum exposure from
antiperspirants and Alzheimer's disease and breast cancer; however, studies have found only a
negligible association, and there is no convincing evidence to support a causal link.[1] Dermal
absorption of aluminum from antiperspirants is extremely low.[15][17]

Conclusion

Aluminum chloride hydroxide (CAS No. 12042-91-0) is a complex inorganic polymer with well-
established applications in personal care products and water treatment, and it plays a crucial
role as a vaccine adjuvant. Its efficacy is rooted in its unique polymeric structure, dominated by
the Al13 Keggin ion, which dictates its mechanisms of action. This technical guide has provided
a detailed overview of its properties, synthesis, mechanisms, and relevant experimental
protocols to serve as a valuable resource for the scientific community. Further research into the
precise nature of the polymeric species and their interactions at a molecular level will continue
to expand the applications and optimize the performance of this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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